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Compound of Interest

Compound Name: Ethyl 2-furanpropionate

Cat. No.: B158936

Ensuring the safe and compliant disposal of Ethyl 2-furanpropionate is critical for maintaining
a secure laboratory environment and adhering to regulatory standards. This guide provides
detailed procedures for the proper handling and disposal of this compound, tailored for
researchers, scientists, and drug development professionals.

Safety and Hazard Profile

Before handling Ethyl 2-furanpropionate, it is essential to be aware of its physical and
chemical properties, as well as its associated hazards. This information is crucial for
implementing appropriate safety measures during the disposal process.
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Property Data Citation

Molecular Formula C9H1203 [1]

Appearance Light yellow liquid [2]

N , 92-93°C/197.6-199.4 °F@

Boiling Point [2]
768 mmHg

Flash Point 1°C/33.8°F [2]

Specific Gravity 0.910 [2]
Highly flammable liquid and

Hazards [21[3]
vapor.

Incompatible Materials Strong oxidizing agents. [2][4]

Experimental Protocol: Step-by-Step Disposal
Procedure

The primary and recommended method for the disposal of Ethyl 2-furanpropionate is through
a licensed hazardous waste disposal service.[5] Under no circumstances should this chemical
be disposed of down the drain or in regular trash.[5]

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including chemical-resistant gloves (e.qg., nitrile), safety
goggles, and a lab coat.[5]

Conduct all handling and disposal procedures in a well-ventilated area, preferably within a
chemical fume hood.[5]

2. Waste Collection:

Collect all waste containing Ethyl 2-furanpropionate, including unused product and reaction
residues, in a designated and clearly labeled hazardous waste container.
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e The container must be compatible with flammable organic liquids and have a secure, tight-
fitting lid to prevent the escape of vapors.[5]

» Ensure the container is properly grounded to prevent static discharge, which could ignite the
flammable vapors.[2]

3. Waste Segregation:

« Do not mix Ethyl 2-furanpropionate waste with other waste streams, particularly with
incompatible materials such as strong oxidizing agents.[2][4][5]

4. Labeling and Storage:

o Label the waste container clearly with "Hazardous Waste," the full chemical name "Ethyl 2-
furanpropionate,” and any other information required by your institution's environmental
health and safety (EHS) office.

o Store the sealed waste container in a designated, cool, and well-ventilated area, away from
sources of ignition such as heat, sparks, and open flames.[2] The storage area should be
secure and accessible only to authorized personnel.[5]

5. Final Disposal:

» Arrange for the collection of the hazardous waste container by your institution's EHS
department or a licensed chemical waste disposal contractor.[5]

e The approved method of disposal is typically incineration in a chemical incinerator equipped
with an afterburner and scrubber.[5]

Spill Management:

 In the event of a small spill, absorb the material with an inert absorbent such as vermiculite
or dry sand.

o Collect the absorbed material into a designated, sealable container for hazardous waste.[5]

o For larger spills, evacuate the area and follow your institution's emergency procedures.[5]
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Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Ethyl 2-furanpropionate.
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Caption: Disposal workflow for Ethyl 2-furanpropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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